Cas no 2229440-58-6 (1-(4-methyl-1H-imidazol-5-yl)prop-2-en-1-ol)

• Product Name: 1-(4-methyl-1H-imidazol-5-yl)prop-2-en-1-ol
• CAS No: 2229440-58-6
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6150210
• PubChem ID: 165614997
• Update Time: 2025-05-20

1-(4-methyl-1H-imidazol-5-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1H-imidazol-5-yl)prop-2-en-1-ol
• 2229440-58-6
• EN300-1809276

• Inchi： 1S/C7H10N2O/c1-3-6(10)7-5(2)8-4-9-7/h3-4,6,10H,1H2,2H3,(H,8,9)
• InChI Key： FRPVHUCHCQESEN-UHFFFAOYSA-N
• SMILES： OC(C=C)C1=C(C)NC=N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(4-methyl-1H-imidazol-5-yl)prop-2-en-1-ol

1-(4-Methyl-1H-imidazol-5-yl)prop-2-en-1-ol: A Comprehensive Overview

1-(4-Methyl-1H-imidazol-5-yl)prop-2-en-1-ol is a compound with the CAS registry number 2229440-58-6, which is a unique identifier assigned by the Chemical Abstracts Service to this specific chemical entity. This compound belongs to the class of imidazole derivatives, which are widely studied in various fields of chemistry and biology due to their versatile properties and potential applications.

The structure of 1-(4-methyl-1H-imidazol-5-yl)prop-2-en-1-ol consists of an imidazole ring substituted with a methyl group at the 4-position and a propenol group at the 5-position. The imidazole ring is a five-membered heterocyclic compound containing two nitrogen atoms, which contributes to its aromaticity and reactivity. The presence of the propenol group introduces additional functionality, making this compound potentially useful in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and development. For instance, researchers have explored the role of imidazole-based compounds in targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The methyl-substituted imidazole moiety in this compound may enhance its pharmacokinetic properties, such as bioavailability and stability, which are critical factors in drug design.

In addition to its potential therapeutic applications, 1-(4-methyl-1H-imidazol-5-yl)prop-2-en-1-one has also been investigated for its role in organic synthesis. The propenol group can participate in various reactions, including Michael addition, conjugate additions, and cycloadditions, making it a valuable building block in constructing complex molecular architectures. Recent advancements in catalytic methods have further expanded the scope of these reactions, enabling the synthesis of diverse compounds with high efficiency.

The synthesis of 1-(4-methylimidazolyl)propenol involves multi-step processes that typically include nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these methods to improve yields and reduce reaction times, making the compound more accessible for further studies and applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of imidazole derivatives is crucial for their sustainable use. Recent research has focused on biodegradation studies under various conditions to assess their environmental fate and potential risks.

In conclusion, 1-(4-methylimidazolyl)propenol (CAS No. 2229440586) is a versatile compound with promising applications in drug discovery, organic synthesis, and material science. Its unique structure and functional groups make it a valuable subject for further research and development.